Cas no 1253568-66-9 (4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 1253568-66-9
• MF: C₁₂H₁₃N₃O₃
• MW: 247.2499
• CID: 5310701
• PubChem ID: 59548298
• Update Time: 2024-11-06

4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-
• 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• DB-206156
• 1-(Tetrahydro-2H-pyran-2-yl)-4-nitro-1H-indazole
• WBLVYIILMHWATL-UHFFFAOYSA-N
• PS-19410
• SCHEMBL165273
• F89744
• 4-nitro-1-tetrahydropyran-2-yl-indazole
• 1253568-66-9

• Inchi： 1S/C12H13N3O3/c16-15(17)11-5-3-4-10-9(11)8-13-14(10)12-6-1-2-7-18-12/h3-5,8,12H,1-2,6-7H2
• InChI Key： WBLVYIILMHWATL-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])N1C2C([H])=C([H])C([H])=C(C=2C([H])=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9